1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine

• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-[(4-methylphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H23ClN2O2/c1-16-2-4-17(5-3-16)14-22-10-12-23(13-11-22)20(24)15-25-19-8-6-18(21)7-9-19/h2-9H,10-15H2,1H3
• InChI Key: NGJXWCCPRITFMF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has been used for various purposes since then. TFMPP has been studied extensively for its biochemical and physiological effects, and its mechanism of action has been elucidated.

Mechanism of Action

1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine acts primarily as a serotonin receptor agonist, specifically at the 5-HT2A and 5-HT2C receptors. It also has some affinity for the 5-HT1A and 5-HT1B receptors. Activation of these receptors leads to an increase in the release of neurotransmitters such as dopamine and norepinephrine, which are involved in regulating mood and anxiety.
Biochemical and Physiological Effects:
1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as body temperature. 1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine also increases the release of cortisol, a stress hormone, and has been shown to have anxiogenic and hallucinogenic effects.

Advantages and Limitations for Lab Experiments

1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-characterized mechanism of action. It is also relatively inexpensive compared to other psychoactive compounds. However, 1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine has some limitations for use in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. It also has a narrow therapeutic window, which can make it difficult to control the dose and avoid toxicity.

Future Directions

There are several future directions for research on 1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine. One area of interest is exploring its potential therapeutic uses, particularly as an antidepressant and anxiolytic. Another area of interest is studying its effects on other neurotransmitter systems, such as the GABAergic and glutamatergic systems. Additionally, there is interest in developing new compounds based on the structure of 1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine that may have improved therapeutic properties.

Synthesis Methods

1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine is synthesized by reacting 4-chlorophenol with acetyl chloride to form 4-chlorophenyl acetate. This intermediate is then reacted with 4-methylbenzylpiperazine to form 1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine. The synthesis method has been optimized over the years to increase the yield and purity of 1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine.

Scientific Research Applications

1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine has been used extensively in scientific research to study its effects on the central nervous system. It has been shown to have anxiogenic and hallucinogenic effects, and has been used as a model compound for studying the mechanisms of action of other psychoactive substances. 1-[(4-Chlorophenoxy)acetyl]-4-(4-methylbenzyl)piperazine has also been studied for its potential therapeutic uses, including as an antidepressant and anxiolytic.